N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzene-1-sulfonamide

• IUPAC Name: N-[1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H21FN4O4S/c1-20-11-14(16(23)21(2)17(20)24)22-9-7-12(8-10-22)19-27(25,26)15-6-4-3-5-13(15)18/h3-6,11-12,19H,7-10H2,1-2H3
• InChI Key: LNPXJCAKPZNTQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)N2CCC(CC2)NS(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C17H21FN4O4S
• Molecular Weight: 396.4 g/mol

Description

The compound “N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2-fluorobenzene-1-sulfonamide” is a complex organic molecule. It contains a piperidine ring attached to a fluorobenzene sulfonamide group and a 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, solubility, and stability, are not provided in the available literature.

Scientific Research Applications

Antitumor Potential

• . These compounds show promise in inhibiting cancer cell growth, making them potential candidates for cancer therapy.

Antiviral Activity

• Imidazole-based compounds have been investigated for their antiviral properties. . Further exploration of similar derivatives may lead to novel antiviral drugs.

Anti-HIV Activity

• Indole derivatives containing imidazole moieties have been screened for their anti-HIV activity. . The imidazole scaffold could serve as a basis for developing effective antiretroviral agents.

Antibacterial and Antifungal Activities

• Some imidazole-containing compounds exhibit antibacterial and antifungal properties. . Investigating similar structures may yield novel antimicrobial drugs.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available literature. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could include studying its biological activity, optimizing its synthesis, and investigating its potential applications in medicine or other fields. Further studies could also explore its physical and chemical properties in more detail.